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Compound of Interest

Compound Name: 2-(4-Methylphenoxy)nicotinamide
CAS No.: 175135-81-6
Cat. No.: B064517
Get Quote
. J

CAS Number: 175135-81-6 Formula: C13H12N202 Molecular Weight: 228.25 g/mol [1][2][4]

Executive Summary & Operational Directive

Immediate Action Required: Treat 2-(4-Methylphenoxy)nicotinamide as a Hazardous
Chemical Waste requiring high-temperature incineration.[1][2] Do not dispose of via sanitary
sewer or municipal trash.

As a nicotinamide derivative containing a phenoxy ether linkage, this compound poses
environmental risks if leached into groundwater (aquatic toxicity potential of pyridine
derivatives) and releases nitrogen oxides (NOx) upon combustion.[1] Your disposal strategy
must prioritize thermal destruction in a facility equipped with scrubbers.[1]

Waste Stream Classification:
e Solid Waste: Non-halogenated Organic Solid (if pure).[1]

¢ Liguid Waste: Non-halogenated Organic Solvent (if dissolved in DMSO/MeOH).[1]
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Chemical Profile & Hazard Assessment
Understanding the "Why" behind the protocol.
Effective disposal requires understanding the compound's stability and reactivity. 2-(4-

Methylphenoxy)nicotinamide is a stable solid at room temperature but poses specific risks
during handling and thermal decomposition.[1][2]

Property Data Operational Implication

Dust generation is the primary
Physical State Solid (Crystalline Powder) exposure vector during
transfer.[1][2]

Stable under standard storage;
Melting Point ~107°C will melt before decomposing

in incinerators.[1][2]

) ) CRITICAL: Do not commingle
Stable; Incompatible with

Reactivity o with nitric acid, perchlorates, or
Strong Oxidizers ) ]
peroxides in waste streams.[3]

H315 (Skin Irrit.), H319 (Eye Standard PPE (Nitrile gloves,
GHS Hazards Irrit.), H335 (Resp.[1][5][6] safety glasses, fume hood) is
Irrit.) mandatory.[3]

Incineration requires
CO, COgz, Nitrogen Oxides afterburner/scrubber systems
(NOX) (Standard EPA requirement).

[1]3]

Decomposition

Pre-Disposal Treatment & Segregation (The Self-
Validating System)

A self-validating disposal system prevents downstream accidents by integrating safety checks
before the waste leaves the bench.[1][2]

A. Solid Waste (Pure Substance or Contaminated PPE)
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Protocol:[1]
e Segregation Check: Verify the solid is free of oxidizing agents or heavy metals.
o Containerization: Collect in a wide-mouth high-density polyethylene (HDPE) or glass jar.
o Labeling: Apply a hazardous waste label immediately.[1] Must include:
o Full Chemical Name (No abbreviations).
o CAS #: 175135-81-6.[1][2][4]

o Hazard Checkbox: "Irritant" and "Toxic" (precautionary).[1]

B. Liquid Waste (Mother Liquors | HPLC Effluent)

Protocol:
e Solvent Compatibility Check:

o If dissolved in DMSO/Methanol/Ethanol: Segregate into "Non-Halogenated Organic”
waste.[1]

o If dissolved in Dichloromethane/Chloroform: Segregate into "Halogenated Organic” waste.

[1]

e pH Validation: Check pH. If < 4 or > 10, neutralize to pH 6—8 before adding to organic waste
carboys to prevent container degradation or unexpected reactions.

Disposal Decision Logic (Visualization)

The following decision tree illustrates the operational workflow for segregating this specific
compound.
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Figure 1: Waste Segregation Decision Matrix. This logic ensures compliance with RCRA
regulations by separating halogenated and non-halogenated streams.

Step-by-Step Disposal Protocol
Scenario A: Disposing of Expired/Surplus Pure Solid

o PPE Donning: Wear nitrile gloves, lab coat, and safety goggles. Use a dust mask (N95) if
handling outside a fume hood.[1]

Transfer: Carefully transfer the solid into a clear, sealable plastic bag or screw-top jar.

o Why? Double containment prevents dispersion if the outer container fails.

Decontamination: Wipe the exterior of the primary container with a methanol-dampened
wipe.[1] Dispose of the wipe in the solid waste bin.

Tagging: Attach a Hazardous Waste Tag.
o Constituents: "2-(4-Methylphenoxy)nicotinamide (100%)"[1][2][3]

o Hazards: Irritant.[1][6][7]

Storage: Store in the Satellite Accumulation Area (SAA) until pickup.

Scenario B: Accidental Spill Cleanup

 |solate: Evacuate the immediate area (radius of 2 meters).[1]

o Contain: If powder, cover with a damp paper towel to prevent dust generation.

e Clean:
o Sweep up solids carefully using a dustpan and brush dedicated to hazardous waste.
o Clean the surface with soap and water, followed by an alcohol wipe.

» Dispose: Place all cleanup materials (towels, gloves, sweepings) into the Solid Hazardous
Waste container.
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Regulatory Compliance & Codes

Compliance is non-negotiable. While 2-(4-Methylphenoxy)nicotinamide is not explicitly "P-
listed" or "U-listed" by the US EPA (40 CFR 261.33), it must be characterized by its properties.

[11[2][3]
* RCRA Classification:
o If mixed with flammable solvents (Flash point < 60°C): D001 (Ignitable).[1]

o If pure: Classify as Non-Regulated Chemical Waste (unless TCLP testing proves toxicity),
but Best Practice dictates managing it as hazardous due to the pyridine moiety.

o European Waste Catalogue (EWC):
o Code 07 05 13* (Solid wastes containing hazardous substances).[1][2]
e DOT Shipping (if transporting):

o Generally not regulated as a dangerous good for transport unless in solution with a
regulated solvent.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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